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Compound of Interest

Compound Name: Durohydroquinone

Cat. No.: B1221918 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of

Durohydroquinone. It is intended for laboratory professionals to ensure a safe working

environment and minimize risks.

Hazard Identification and Classification
Durohydroquinone is a hazardous substance that requires careful handling. Based on

available safety data, it is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1]

Eye Damage: Causes serious eye irritation and potentially serious eye damage.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[2][3]

Mutagenicity: Suspected of causing genetic defects.[2]

Carcinogenicity: Suspected of causing cancer.[2]

Respiratory Irritation: May cause respiratory tract irritation.[2][4]

Due to these potential health effects, adherence to strict safety protocols is mandatory.
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The use of appropriate PPE is the primary line of defense against exposure. The following

equipment must be worn when handling Durohydroquinone.[5][6]

Category Required Equipment
Specifications and
Remarks

Eye & Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

A face shield should be used if

there is a splash hazard.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, PVC).

Gloves must be inspected

before use and disposed of

properly after handling.[7]

Body Protection
Laboratory coat or chemical-

resistant apron.

Protective clothing should be

worn to prevent skin contact.

[1] Closed-toe shoes are

mandatory.[2]

Respiratory Protection

NIOSH-approved dust

respirator or air-purifying

respirator.

Required when handling large

quantities or when dust may

be generated.[1][7] All work

should ideally be conducted in

a chemical fume hood or a

well-ventilated area.[7][8]

Operational Plans: Handling and Storage
Safe Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[2] Locate the nearest safety shower and eye wash station.[1]

Ventilation: Always handle Durohydroquinone in a well-ventilated area, preferably within a

certified chemical fume hood to minimize dust generation and inhalation.[2][7]

Donning PPE: Wear all required PPE as specified in the table above.
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Dispensing: Avoid actions that create dust.[7] Use spark-proof tools when handling the solid.

[9]

Hygiene: After handling, wash hands and face thoroughly with soap and water.[1] Remove

contaminated clothing immediately and wash it before reuse.[4] Do not eat, drink, or smoke

in the work area.[10]

Storage Plan:

Store in a cool, dry, dark, and well-ventilated place.[1]

Keep the container tightly closed to prevent contamination and exposure to moisture.[4][7]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

alkaline materials.[11]

Emergency Procedures
Immediate and appropriate action during an emergency is critical to minimizing harm.

First Aid Measures:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][3]

Skin Contact

Remove contaminated clothing.[1] Flush skin

with plenty of soap and water for at least 15

minutes.[4][7] If skin irritation or a rash occurs,

get medical advice.[1]

Inhalation

Move the person to fresh air.[4][7] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[4] Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[4]

Never give anything by mouth to an

unconscious person.[4][7] Seek immediate

medical attention.[1]

Spill Response Plan:

The response to a chemical spill depends on its severity.

Assess the Spill: Determine if the spill is minor and manageable or major.

Alert Personnel: Notify colleagues in the immediate area.

Evacuate (Major Spill): For large or unmanageable spills, evacuate the area immediately.[7]

Restrict access and call emergency responders.[2][12]

Control (Minor Spill):

Ensure proper ventilation and eliminate all ignition sources.[2]
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Wear all necessary PPE, including respiratory protection.[7]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[3]

Carefully sweep or vacuum the material and place it into a suitable, labeled, and closed

container for hazardous waste disposal.[4]

Decontaminate: Clean the spill area with water and paper towels. Collect the cleaning

materials as hazardous waste.[2]
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Caption: Workflow for Durohydroquinone Spill Response.
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Disposal Plan
All waste containing Durohydroquinone must be treated as hazardous waste.

Identify and Segregate: All materials contaminated with Durohydroquinone, including the

chemical itself, contaminated PPE, and spill cleanup materials, must be collected.[8] Keep

this waste stream separate from other chemical and non-hazardous waste.[8]

Containment:

Solid Waste: Place solids and contaminated materials into a clearly labeled, sealable, and

chemically resistant container.[8]

Liquid Waste: Collect solutions in a sealed, leak-proof container.[8]

Labeling: The waste container must be clearly marked as "Hazardous Waste" and include

the chemical name "Durohydroquinone".[8]

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials pending disposal.[8]

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal contractor. Do not dispose of

Durohydroquinone down the drain or in regular trash.[7][8][9]

Quantitative Data
The following table summarizes key physical and chemical properties of Durohydroquinone.
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Property Value

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol [13]

Appearance Yellow or off-white powder/solid[4][11]

Melting Point 215 °C (lit.)[7]

Boiling Point 275 °C (lit.)[7]

Flash Point 61 °C (lit.)[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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